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In modern drug discovery, the incorporation of fluorine into molecular scaffolds is a cornerstone
strategy for enhancing pharmacological properties.[1] The trifluoromethyl (CF3) group, in
particular, is prized for its ability to improve metabolic stability, increase lipophilicity, and
modulate the pKa of nearby functional groups, often leading to enhanced binding affinity and
bioavailability.[2][3] When this powerful moiety is installed on a privileged heterocyclic
framework like a piperidine or azepane ring, the resulting structures become highly sought-after
building blocks for novel therapeutics.[4]

Trifluoromethyl-substituted piperidines and azepanes are key components in a range of
bioactive compounds.[5][6] Prolinol, a readily available chiral precursor derived from the amino
acid proline, offers an ideal starting point for the asymmetric synthesis of these complex
heterocycles. The strategic expansion of the five-membered pyrrolidine ring of a trifluoromethyl
prolinol derivative into a six- or seven-membered ring provides a direct and efficient route to
these valuable molecular architectures.[7]

This application note provides detailed protocols and mechanistic insights for two robust
methods for the ring expansion of trifluoromethyl prolinol derivatives: the Tiffeneau-Demjanov
type rearrangement and a modern Diethylaminosulfur Trifluoride (DAST)-mediated expansion.
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The protocols are designed for researchers in medicinal chemistry and drug development,
offering not just step-by-step instructions but also the critical scientific reasoning behind the
experimental choices.

Method 1: Tiffeneau-Demjanov Type Ring Expansion

The Tiffeneau-Demjanov rearrangement is a classic and reliable one-carbon ring expansion of
a l-aminomethyl-cycloalkanol.[8][9] In this adaptation, the trifluoromethyl prolinol derivative is
first converted to its N-nitrosamide, which then undergoes a rearrangement upon treatment
with a non-nucleophilic base to yield the ring-expanded a-trifluoromethyl piperidinone.

Principle and Mechanism

The reaction proceeds through a sequence of diazotization, carbocation formation, and a
subsequent 1,2-alkyl shift.[10][11] The strong electron-withdrawing nature of the trifluoromethyl
group plays a crucial role, destabilizing the adjacent carbocation that forms upon nitrogen loss.
This electronic effect preferentially favors the migration of the less substituted carbon atom of
the pyrrolidine ring, leading to a highly regioselective ring expansion.[12]

Mechanism of Tiffeneau-Demjanov Type Ring Expansion
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Caption: Mechanism of Tiffeneau-Demjanov Type Ring Expansion.

Experimental Protocol: Synthesis of (R)-3-
(Trifluoromethyl)piperidin-2-one

This protocol describes the expansion of (R)-2-(aminomethyl)-2-(trifluoromethyl)pyrrolidin-1-ol.
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Materials and Reagents:

¢ (R)-2-(aminomethyl)-2-(trifluoromethyl)pyrrolidin-1-ol
e Sodium nitrite (NaNO2), ACS grade

o Glacial acetic acid (AcOH)

e Dichloromethane (DCM), anhydrous

e Potassium carbonate (K2C0O3), anhydrous powder

e Saturated aqueous sodium bicarbonate (NaHCO3) solution
e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSO4)

« Silica gel for column chromatography (230-400 mesh)
o Ethyl acetate and hexanes for chromatography
Procedure:

» Diazotization:

o Dissolve the trifluoromethyl prolinol derivative (1.0 eq) in a mixture of acetic acid and water
(2:1 viv) in a round-bottom flask equipped with a magnetic stir bar.

o Cool the solution to 0 °C in an ice bath.

o Add sodium nitrite (1.2 eq) portion-wise over 15 minutes, ensuring the temperature
remains below 5 °C.

o Stir the reaction mixture at 0 °C for 2 hours. Monitor the reaction by TLC until the starting
material is consumed.

o Work-up and Extraction of Nitrosamide:
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o Carefully quench the reaction by adding saturated NaHCOS3 solution until effervescence
ceases and the pH is ~8.

o Extract the aqueous layer with dichloromethane (3 x 50 mL).

o Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous MgSO4.

o Filter and concentrate the solution under reduced pressure to yield the crude N-
nitrosamide intermediate. Caution: Nitrosamides are potential carcinogens and should be
handled with appropriate personal protective equipment in a fume hood. Do not store the
intermediate; proceed directly to the next step.

o Rearrangement and Ring Expansion:

[e]

Dissolve the crude nitrosamide in anhydrous dichloromethane.

[e]

Add anhydrous potassium carbonate (3.0 eq).

o

Stir the suspension vigorously at room temperature for 12-18 hours. The evolution of N2
gas may be observed.

o

Monitor the reaction by TLC for the formation of the piperidinone product.
 Purification:
o Filter the reaction mixture through a pad of Celite® to remove the K2CO3.
o Concentrate the filtrate under reduced pressure.

o Purify the crude product by flash column chromatography on silica gel using a gradient of
ethyl acetate in hexanes to afford the pure (R)-3-(trifluoromethyl)piperidin-2-one.

Data and Troubleshooting
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Substrate
. Temperatur ) .
Protection Base °C) Time (h) Yield (%) Reference
e o
(N-R)
Boc K2CO3 25 16 75-85 [8],[13]
Cbhz NaH Oto 25 12 70-80 [10]
PMB Cs2CO3 25 18 72-82 [9]

Troubleshooting Insights:

e Low Yield: Incomplete diazotization is a common issue. Ensure the temperature is kept low
and NaNOz2 is added slowly. The nitrosamide intermediate can also be unstable; proceeding
immediately to the rearrangement step is critical.

» Side Products: Formation of elimination products or un-expanded cycloalcohols can occur if
the carbocation is trapped by water or other nucleophiles. Using anhydrous conditions for the
rearrangement step is essential.

o Choice of Base: A non-nucleophilic base like K2CO3 is preferred for the rearrangement to
avoid competing reactions with the carbocation intermediate. Stronger bases like NaH may
be used but require careful temperature control.

Method 2: DAST-Mediated Ring Expansion via
Aziridinium Intermediate

A more contemporary approach utilizes diethylaminosulfur trifluoride (DAST) to induce a ring
expansion of N-protected trifluoromethyl prolinols. This method avoids the use of potentially
explosive diazo intermediates and often proceeds under mild conditions with high
stereoselectivity.[14]

Principle and Mechanism

The reaction is initiated by the activation of the primary alcohol with DAST, forming a good
leaving group. Subsequent intramolecular nucleophilic attack by the ring nitrogen forms a
strained, tricyclic aziridinium intermediate. The strong electron-withdrawing effect of the
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trifluoromethyl group polarizes the C-CF3 bond, making the adjacent carbon highly
electrophilic. Regioselective opening of the aziridinium ring by a fluoride ion (or another

nucleophile present) at the most electrophilic carbon results in the formation of the six-
membered piperidine ring.[14]

DAST-Mediated Ring Expansion Workflow
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Caption: Workflow for DAST-Mediated Ring Expansion.

Experimental Protocol: Synthesis of (2R,3S)-N-Boc-3-
fluoro-2-(trifluoromethyl)piperidine
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Materials and Reagents:

¢ (R)-N-Boc-2-(hydroxymethyl)-2-(trifluoromethyl)pyrrolidine
o Diethylaminosulfur trifluoride (DAST)

e Dichloromethane (DCM), anhydrous

o Saturated aqueous sodium bicarbonate (NaHCO3) solution
e Brine (saturated NaCl solution)

e Anhydrous sodium sulfate (Na2S04)

« Silica gel for column chromatography

Procedure:

e Reaction Setup:

o Dissolve the N-Boc-protected trifluoromethyl prolinol (1.0 eq) in anhydrous
dichloromethane in a flame-dried, three-neck flask under an inert atmosphere (N2 or Ar).

o Cool the solution to -78 °C using a dry ice/acetone bath.
e Addition of DAST:

o Slowly add DAST (1.5 eq) dropwise via syringe to the cooled solution over 20 minutes.
Caution: DAST is toxic and reacts violently with water. Handle with extreme care in a fume
hood.

o After the addition is complete, stir the reaction mixture at -78 °C for 1 hour.
e Reaction Progression:

o Allow the reaction to slowly warm to room temperature and stir for an additional 12-24
hours.

o Monitor the reaction progress by TLC or LC-MS.
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e Quenching and Work-up:

o

Cool the reaction mixture back to 0 °C in an ice bath.

o Carefully and slowly quench the reaction by adding saturated NaHCO3 solution dropwise

until gas evolution ceases.

o Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 30

mL).

o Combine the organic layers, wash with brine, and dry over anhydrous Na2S0O4.

o Purification:

o Filter the mixture and concentrate the filtrate under reduced pressure.

o Purify the resulting crude oil by flash column chromatography on silica gel (typically with

an ethyl acetate/hexanes eluent system) to yield the desired 3-fluoropiperidine product.

Data and Troubleshooting

. Temperatur . .
Substrate Nucleophile °C) Time (h) Yield (%) Reference
e o

(R)-N-Boc- F- (from

, -7810 25 24 89 [14]
prolinol-CF3 DAST)
(R)-N-Chbz- F- (from

_ -78t0 25 24 85 [14]
prolinol-CF3 DAST)
(R)-N-Boc- Cl- (with

_ -78t0 25 18 78 [14]
prolinol-CF3 TMSCI)

Troubleshooting Insights:

» Stereoselectivity: The ring-opening of the aziridinium intermediate is typically highly

stereoselective, proceeding via an SN2-like mechanism. The stereochemistry of the final

product is dependent on the configuration of the starting prolinol.
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e Reagent Purity: The quality of DAST is crucial. Older or partially hydrolyzed DAST can lead
to lower yields and the formation of byproducts. It is often recommended to use freshly
opened or distilled reagent.

» Alternative Nucleophiles: While DAST provides the fluoride nucleophile, other nucleophiles
can be added to the reaction mixture to intercept the aziridinium intermediate, allowing for
the synthesis of a variety of 3-substituted piperidines.

Conclusion

The ring expansion of trifluoromethyl prolinol derivatives is a powerful strategy for the synthesis
of medicinally relevant a-trifluoromethyl piperidines and azepanes. The classic Tiffeneau-
Demjanov type rearrangement and the modern DAST-mediated protocol offer complementary
approaches to these valuable scaffolds. The choice of method may depend on the desired final
product (ketone vs. 3-substituted piperidine), substrate compatibility, and reagent availability.
By understanding the underlying mechanisms and key experimental parameters outlined in
these protocols, researchers can effectively leverage these transformations in the development
of next-generation pharmaceuticals.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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